N-(1-methyl-6-oxo-4-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)-1-naphthamide

• IUPAC Name: N-(1-methyl-6-oxo-4-phenyl-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl)naphthalene-1-carboxamide
• InChI: InChI=1S/C24H20N4O2/c1-28-23-21(19(14-20(29)25-23)16-8-3-2-4-9-16)22(27-28)26-24(30)18-13-7-11-15-10-5-6-12-17(15)18/h2-13,19H,14H2,1H3,(H,25,29)(H,26,27,30)
• InChI Key: AZBNLPFLYLXQOR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(CC(=O)N2)C3=CC=CC=C3)C(=N1)NC(=O)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C24H20N4O2
• Molecular Weight: 396.4 g/mol

Description

N-(1-methyl-6-oxo-4-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)-1-naphthamide is a useful research compound. Its molecular formula is C24H20N4O2 and its molecular weight is 396.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Pyridine and Fused Pyridine Derivatives : A study explored the synthesis of a new series of pyridine and fused pyridine derivatives, emphasizing the reactivity of certain intermediates towards various reagents to produce pyrazolo-[3,4-b]-pyridine derivatives among other compounds. This research contributes to the structural diversity and potential application of these compounds in various fields (Al-Issa, 2012).

• Antiproliferative Activity : The antiproliferative activity of newly synthesized pyrazolopyridine derivatives was examined, indicating their potential application in the development of anticancer agents. This study highlights the importance of structural modification in enhancing biological activity (Fayed et al., 2019).

• X-ray Powder Diffraction Analysis : An important intermediate in the synthesis of the anticoagulant apixaban was characterized using X-ray powder diffraction, underscoring the role of structural analysis in the development and verification of pharmaceutical intermediates (Wang et al., 2017).

Corrosion Inhibition

• Aryl Pyrazolo Pyridines as Corrosion Inhibitors : Aryl pyrazolo pyridine derivatives were systematically investigated for their corrosion inhibition effect on copper in a hydrochloric acid system. This study illustrates the application of these compounds in protecting metals against corrosion, which is crucial in industrial processes (Sudheer & Quraishi, 2015).

Applications in Material Science

• Ultrasound-Assisted Synthesis as Potential Corrosion Inhibitors : The synthesis of pyrazolo[3,4-b]pyridines using ultrasound irradiation was explored for their potential application as corrosion inhibitors for mild steel in acidic conditions. This innovative approach to synthesis not only offers a new class of corrosion inhibitors but also demonstrates the efficiency of ultrasound-assisted chemical reactions (Dandia et al., 2013).